Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)-

• CAS RN: 106181-33-3
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 2-methyl-1-phenyl-3-pyrrolidin-1-ylpropane-1,3-dione
• InChI: InChI=1S/C14H17NO2/c1-11(14(17)15-9-5-6-10-15)13(16)12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key: VRZLRZRYLBZQCQ-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC=CC=C1)C(=O)N2CCCC2

Description

Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.

Mechanism Of Action

The mechanism of action of Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- is not well understood. However, it has been suggested that the compound may exert its biological activity by inhibiting enzymes involved in various cellular processes.

Biochemical And Physiological Effects

Studies have shown that Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- can inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In addition, Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- has been shown to have antitumor activity by inducing apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

One of the advantages of Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- is its potential use in the synthesis of chiral compounds. It can also be used as a ligand in asymmetric catalysis. However, the yield of the product varies depending on the reaction conditions, and the mechanism of action is not well understood.

Future Directions

There are several future directions for the study of Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)-. One direction is to investigate its potential use as a drug candidate for the treatment of various diseases. Another direction is to explore its potential use in materials science, such as the synthesis of new polymers and materials. Additionally, further research is needed to understand the mechanism of action of Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- and to optimize the reaction conditions for its synthesis.

Synthesis Methods

The synthesis of Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- can be achieved through various methods, including the reaction of pyrrolidine with 2-methyl-1,3-dioxo-3-phenylpropan-1-ol in the presence of a catalyst. Another method involves the reaction of pyrrolidine with 2-methyl-1,3-dioxo-3-phenylpropyl chloride in the presence of a base. The yield of the product varies depending on the reaction conditions.

Scientific Research Applications

Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antimicrobial, anti-inflammatory, and antitumor properties. Pyrrolidine, 1-(2-methyl-1,3-dioxo-3-phenylpropyl)- has also been investigated for its potential use in the synthesis of chiral compounds and as a ligand in asymmetric catalysis.